N-(benzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)cinnamamide hydrochloride

• IUPAC Name: (E)-N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-phenylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C20H21N3OS.ClH/c1-22(2)14-15-23(19(24)13-12-16-8-4-3-5-9-16)20-21-17-10-6-7-11-18(17)25-20;/h3-13H,14-15H2,1-2H3;1H/b13-12+
• InChI Key: UYPKOVLCAQYQPX-UEIGIMKUSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=CC=CC=C2S1)C(=O)C=CC3=CC=CC=C3.Cl
• Isomeric SMILES: CN(C)CCN(C1=NC2=CC=CC=C2S1)C(=O)/C=C/C3=CC=CC=C3.Cl
• Molecular Formula: C20H22ClN3OS
• Molecular Weight: 387.9 g/mol

Description

Thiazole ring system is ubiquitous in biologically active natural products and pharmaceutically important compounds. Representatives of well-known thiazole-containing natural products are antibiotics thiostrepton, GE2270A, and antitumor agent epothilone. Thiazole-containing drugs include ritonavir (antiviral), ixabepilone and dasatinib (both antitumor), ceftizoxime (antibacterial), and famotidine (histamine H2-receptor antagonist).

Synthesis Analysis

The synthesis of thiazoles and benzothiazoles often involves metalation reactions, which consist of lithiation (including halogen dance reactions), magnesation, zincation, caldation, boronation, and silylation. The application of the metalated thiazoles focuses on nucleophilic additions and metal-catalyzed cross-coupling reactions (Stille, Negishi, and Suzuki).

Molecular Structure Analysis

The molecular structure of thiazoles and benzothiazoles is characterized by a five-membered ring containing nitrogen and sulfur atoms. The position and number of substituents on the ring can greatly influence the properties and reactivity of these compounds.

Chemical Reactions Analysis

Thiazoles and benzothiazoles can undergo a variety of chemical reactions, including nucleophilic additions and metal-catalyzed cross-coupling reactions. These reactions can be used to create a wide range of complex structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazoles and benzothiazoles depend on their specific structure. Factors such as the position and nature of substituents on the ring can influence properties like solubility, stability, and reactivity.

Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives, including those structurally related to N-(benzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)cinnamamide hydrochloride, have been studied for their corrosion inhibiting properties. For instance, benzothiazole derivatives have demonstrated significant efficacy in protecting carbon steel against corrosion in acidic environments. The mechanism of inhibition involves both physical and chemical adsorption onto the steel surface, providing a protective barrier against corrosive agents (Hu et al., 2016). Similar studies have explored the use of thiazole derivatives in preventing corrosion of mild steel in both formic and acetic acid solutions, suggesting a broad potential for benzothiazole-related compounds in corrosion protection applications (Quraishi & Sharma, 2005).

Fluorescence for Amyloid Fibrils Detection

Benzothiazole derivatives have also found application in the field of bioimaging, particularly in the detection of amyloid fibrils. A synthesized benzothiazole dye, analog to thioflavin T, showed enhanced fluorescence upon binding to amyloid fibrils, making it a valuable tool for studying amyloidosis and potentially aiding in the diagnosis of related diseases. The dye's improved photophysical properties compared to traditional probes allow for more effective detection of fibrils within biological tissues (Sulatskaya et al., 2018).

Cytotoxic Evaluation for Therapeutic Applications

Research into benzothiazole derivatives has extended into evaluating their cytotoxic effects for potential anticancer therapies. Compounds structurally similar to N-(benzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)cinnamamide hydrochloride have shown promising antiproliferative activity against various cancer cell lines. The synthesis of benzothiazolyl thiocarbamides and their subsequent evaluation revealed significant anticancer potential, with several compounds exhibiting higher activity than standard treatments (Kumbhare et al., 2012).

Mechanism of Action

The mechanism of action of thiazole and benzothiazole compounds can vary widely depending on their structure and the target they interact with. For example, some thiazole-containing drugs like ritonavir act as antivirals, while others like ixabepilone and dasatinib have antitumor activity.

Safety and Hazards

The safety and hazards associated with thiazoles and benzothiazoles can vary widely depending on their specific structure and properties. Some of these compounds are used as drugs and have been thoroughly tested for safety, while others may be potentially hazardous.

Future Directions

The future directions in the research of thiazoles and benzothiazoles could involve the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs based on these structures.